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Compound of Interest

Compound Name: Cesium triiodide

CAS No.: 12297-72-2

Cat. No.: B1143418 Get Quote

Introduction: Understanding Cesium Triiodide (CsI₃)
Cesium triiodide (CsI₃) is an inorganic compound composed of cesium cations (Cs⁺) and

triiodide anions (I₃⁻).[1][2] It typically appears as a dark brown to black or purple crystalline

solid and is synthesized by reacting cesium iodide (CsI) with elemental iodine.[1][3] While

stable under dry, inert conditions, CsI₃ is sensitive to moisture, which can lead to

decomposition and the release of iodine.[1] Its primary applications are research-oriented,

particularly in solid-state chemistry and as a component in the fabrication of perovskite solar

cells, where it contributes to improved stability and efficiency.[1][3][4][5][6]

The handling of CsI₃ requires a controlled inert atmosphere due to its hygroscopic nature and

potential for decomposition upon exposure to ambient air. A glovebox environment is therefore

mandatory for maintaining the compound's integrity and ensuring operator safety.

Key Physicochemical Properties
A summary of essential data for Cesium Triiodide is provided below.
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Property Value Source(s)

Chemical Formula CsI₃ [1][2]

Molar Mass 513.62 g/mol [1]

Appearance
Dark brown, black, or purple

crystalline solid
[1][2]

Melting Point
Decomposes at 77 °C; another

source states 207 °C
[1][3]

Density 4.51 g/mL at 25 °C [3]

Solubility

Soluble in polar solvents.[1]

Good solubility in

Dimethylformamide (DMF) and

Dimethyl sulfoxide (DMSO).

[7]

Hazard Identification and Safety Summary
Cesium triiodide is classified as a hazardous substance.[8] Key hazards include:

Irritation: Causes skin, eye, and respiratory system irritation.[8][9]

Sensitization: May cause sensitization by inhalation and skin contact, potentially leading to

allergic reactions or asthma-like symptoms.[8][9]

Toxicity: While occupational ingestion is not a primary concern, cesium compounds can be

toxic, interfering with potassium in the body.[8] Prolonged exposure to iodides may lead to

"iodism," with symptoms like skin rash, headache, and irritation of mucous membranes.

Standard personal protective equipment (PPE) includes a lab coat, safety glasses with side

shields or goggles, and chemical-resistant gloves (e.g., nitrile).[10][11][12] When handling

powders outside of a glovebox, a dust respirator is required.[8]

Glovebox Environment: Core Principles for CsI₃
Handling
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A glovebox provides a sealed, positive-pressure environment with a continuously purified inert

atmosphere, essential for protecting air- and moisture-sensitive materials like CsI₃.[13]

Atmosphere Requirements
Inert Gas: High-purity argon (Ar) or nitrogen (N₂) should be used. While nitrogen is common,

argon is preferred for any work involving lithium, titanium, or magnesium, as these can react

with N₂.[14]

Purity Levels: Oxygen (O₂) and moisture (H₂O) levels must be maintained below 1 ppm. This

is critical to prevent the decomposition of CsI₃.[1]

Pressure: The glovebox should be maintained at a slight positive pressure (e.g., 1-2 mBar)

relative to the ambient laboratory environment to prevent ingress of air.[12]

Material and Equipment Compatibility
Construction: Gloveboxes made of stainless steel with glass viewports are ideal due to their

robustness and low permeability to gases and moisture.[13]

Tools: Use tools made of compatible materials such as stainless steel, glass, or PTFE. Avoid

materials that can be corroded by iodine.

Consumables: Only bring necessary, dried items into the glovebox.

Glassware: Must be oven-dried (e.g., at >120 °C for several hours) and cooled in the

antechamber. Even visually dry glassware has a significant layer of adsorbed water.[15]

Solvents: Use anhydrous solvents packaged under an inert atmosphere. If transferring

from a bottle opened outside, it must be properly dried and degassed.

Paper/Plastics: Porous materials like Kimwipes and plastic weigh boats should be

minimized and dried under vacuum in the antechamber for an extended period (e.g.,

overnight) before introduction.[15]

Workflow for Glovebox Operations
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The following diagram outlines the logical flow for safely handling CsI₃ within a glovebox

environment.

Phase 1: Preparation

Phase 2: Material Transfer

Phase 3: Material Handling

Phase 4: Waste & Exit

Inspect Glovebox
(Gloves, Seals, Pressure)

Prepare Materials
(Dry Glassware, Anhydrous Solvents)

Pre-Use Check

Place Items in Antechamber

Perform 3x Purge Cycles
(Evacuate to <50 mTorr & Refill)

Transfer Items into Main Chamber

Weigh Solid CsI₃

Prepare CsI₃ Solution

Dissolution

Store or Use Material

Segregate & Seal Waste

Transfer Waste to Antechamber

Perform 3x Purge Cycles

Remove Waste for Disposal
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Click to download full resolution via product page

Caption: General workflow for handling CsI₃ in a glovebox.

Standard Operating Protocol: Handling Solid CsI₃
Objective: To safely and accurately weigh and aliquot solid cesium triiodide.

Materials:

Cesium triiodide (solid)

Spatula (stainless steel or PTFE)

Anti-static weigh boat or glass vial

Analytical balance (located inside the glovebox)

Storage vials with airtight caps

Procedure:

Pre-Operation Check: Ensure the glovebox O₂ and H₂O levels are <1 ppm and the pressure

is stable.

Prepare Workspace: Organize all necessary tools and containers within the main chamber to

minimize movement. Ensure the analytical balance is level and tared.

Transfer CsI₃: Carefully open the main container of CsI₃.

Expert Insight: CsI₃ can be a fine powder. Avoid any sudden movements that could

aerosolize the material. Use a dedicated, clean spatula for this compound to prevent

cross-contamination.

Weighing: Using the spatula, transfer the desired amount of CsI₃ onto the tared weigh boat

or into a vial on the balance.
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Aliquot & Store: Once the desired mass is obtained, securely cap the vial containing the

aliquot.

Cleanup: Tightly seal the main CsI₃ container. Clean the spatula thoroughly with a dry

Kimwipe. Place the used Kimwipe in the designated solid waste container inside the

glovebox.

Standard Operating Protocol: Preparation of CsI₃
Solutions
Objective: To prepare a solution of cesium triiodide of a specific concentration.

Materials:

Weighed solid cesium triiodide

Anhydrous solvent (e.g., DMF, DMSO)

Volumetric flask (dried)

Magnetic stir bar and stir plate (if available in the glovebox)

Pipettes or syringes for solvent transfer

Storage bottle with airtight cap

Procedure:

Transfer Solid: Carefully transfer the pre-weighed CsI₃ solid into the volumetric flask. A

powder funnel may be used to prevent loss of material.

Add Solvent: Add approximately half of the required volume of anhydrous solvent to the

flask.

Causality Note: Adding a portion of the solvent first allows for easier dissolution before

diluting to the final volume, ensuring accuracy.
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Dissolve: Seal the flask and gently swirl or use a magnetic stirrer to dissolve the solid. The

solution will have a characteristic dark brown/yellow color. Complete dissolution is essential

for a homogenous solution.

Dilute to Volume: Once the solid is fully dissolved, carefully add the anhydrous solvent until

the bottom of the meniscus reaches the calibration mark on the volumetric flask.

Homogenize: Cap the flask and invert it several times (10-15) to ensure the solution is

thoroughly mixed.

Transfer & Store: Transfer the final solution to a clearly labeled storage bottle with an airtight,

sealed cap. Store away from light if the application is photosensitive (e.g., perovskite

precursors).

Waste Management and Decontamination
Proper handling of waste is critical for safety and environmental compliance. All waste

generated inside the glovebox must be treated as hazardous.

Waste Segregation Inside the Glovebox
Solid Waste: Used Kimwipes, weigh boats, and contaminated gloves. Store in a dedicated,

sealed container.

Liquid Waste: Excess solutions and solvent rinses. Store in a sealed, shatter-resistant bottle.

[11] Do not mix incompatible waste streams.

Sharps: Needles or broken glassware must be placed in a designated sharps container

inside the box.

Decontamination and Disposal Protocol
Iodine-containing waste requires specific handling and should not be disposed of down the

drain or mixed with other waste streams like biowaste.[16][17]

Protocol for Neutralizing Iodine-Containing Liquid Waste: This procedure should be performed

in a fume hood after the waste has been safely removed from the glovebox.
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Prepare Neutralizing Agent: Create a 10% solution of sodium thiosulfate (Na₂S₂O₃) in water.

Neutralization: Slowly add the sodium thiosulfate solution to the CsI₃ waste solution while

stirring. The reaction converts reactive elemental iodine (I₂) into non-hazardous iodide ions

(I⁻).[18]

Endpoint Verification: Continue adding the neutralizing agent until the characteristic

brown/yellow color of the solution disappears, indicating that the iodine has been reduced.

[18]

pH Check: Verify that the pH of the neutralized solution is between 6 and 8 using a pH strip.

[18]

Final Disposal: The neutralized aqueous solution can typically be disposed of as non-

hazardous aqueous waste, in accordance with institutional and local regulations.[18] Solid

waste contaminated with CsI₃ should be collected by a professional hazardous waste

disposal service.[16]

IMPORTANT: Never mix iodine-containing waste with bleach, as this can generate toxic fumes.

[17] Do not autoclave iodine-containing materials, as this can vaporize hazardous iodine.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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